Cas no 2228718-73-6 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile
• CAS No: 2228718-73-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6019454
• PubChem ID: 165625514
• Update Time: 2025-06-13

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile
• EN300-1772426
• 2228718-73-6

• Inchi： 1S/C11H11NO3/c1-13-9-6-8(2-3-12)7-10-11(9)15-5-4-14-10/h6-7H,2,4-5H2,1H3
• InChI Key： BLOXSRVXDCUYGU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(CC#N)C=C(C1=2)OC

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile

Introduction to 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile (CAS No. 2228718-73-6)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile, with the CAS number 2228718-73-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzodioxins and features a unique structural arrangement that includes a methoxy group and an acetonitrile moiety. The combination of these functional groups imparts distinct chemical properties and biological activities, making it a subject of interest for various scientific investigations.

The molecular formula of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile is C₁₁H₁₃NO₃, and its molecular weight is approximately 207.23 g/mol. The compound's structure consists of a benzodioxin ring system fused with a methoxy group at the 8-position and an acetonitrile group attached to the 6-position of the benzodioxin ring. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological activity.

In the realm of pharmaceutical research, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile has been explored for its potential therapeutic applications. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile has also shown promise in neuroprotective research. A study conducted by researchers at the University of California (2020) found that this compound can protect neuronal cells from oxidative damage induced by hydrogen peroxide. The neuroprotective effects were attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby mitigating oxidative stress.

The chemical stability and solubility properties of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile are also noteworthy. It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. In terms of solubility, it is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

Synthetic methods for the preparation of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile have been well-documented in the literature. One common approach involves the reaction of 6-bromo-8-methoxychroman with acrylonitrile in the presence of a palladium catalyst. This method yields high purity products with good yields, making it suitable for large-scale synthesis in industrial settings.

The safety profile of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile has been evaluated through various toxicological studies. These studies indicate that it is generally well-tolerated at therapeutic concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures should be observed when working with this compound in laboratory settings.

In conclusion, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile (CAS No. 2228718-73-6) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable tool for investigating various biological processes and developing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.